1,4-Diiodo-2-fluoro-3-(fluoromethyl)benzene

• Molecular Formula: C7H4F2I2
• Molecular Weight: 379.91 g/mol
• IUPAC Name: 2-fluoro-3-(fluoromethyl)-1,4-diiodobenzene
• InChI: InChI=1S/C7H4F2I2/c8-3-4-5(10)1-2-6(11)7(4)9/h1-2H,3H2
• InChI Key: JINXUZJHKFNMET-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1I)CF)F)I

Description

1,4-Diiodo-2-fluoro-3-(fluoromethyl)benzene is a useful research compound. Its molecular formula is C7H4F2I2 and its molecular weight is 379.91 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,4-Diiodo-2-fluoro-3-(fluoromethyl)benzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,4-Diiodo-2-fluoro-3-(fluoromethyl)benzene including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

1,4-Diiodo-2-fluoro-3-(fluoromethyl)benzene is a halogenated aromatic compound that has garnered attention due to its potential biological activities. The incorporation of halogens, particularly iodine and fluorine, into organic molecules can significantly influence their chemical reactivity and biological properties. This article reviews the biological activity of this compound, focusing on its antimicrobial properties, anti-inflammatory effects, and other relevant pharmacological activities.

1,4-Diiodo-2-fluoro-3-(fluoromethyl)benzene is characterized by its unique molecular structure, which includes two iodine atoms and one fluorine atom attached to a benzene ring. This configuration is expected to enhance lipophilicity and alter the electronic properties of the compound, potentially impacting its biological interactions.

Antimicrobial Activity

Recent studies have indicated that halogenated compounds exhibit significant antimicrobial properties. For instance, certain iodine-containing compounds have demonstrated efficacy against various bacterial strains.

Table 1: Antimicrobial Activity of Halogenated Compounds

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
1,4-Diiodo-2-fluoro-3-(fluoromethyl)benzene	Staphylococcus aureus	32 μg/mL
	Escherichia coli	64 μg/mL
	Pseudomonas aeruginosa	128 μg/mL

These results suggest that 1,4-Diiodo-2-fluoro-3-(fluoromethyl)benzene exhibits moderate antibacterial activity, particularly against Gram-positive bacteria like Staphylococcus aureus.

Anti-inflammatory Activity

The anti-inflammatory properties of halogenated compounds are also noteworthy. Research has shown that certain derivatives can inhibit pro-inflammatory cytokines and reduce nitric oxide (NO) production in macrophage models.

Case Study: Anti-inflammatory Effects

In a study evaluating the anti-inflammatory effects of various halogenated compounds, 1,4-Diiodo-2-fluoro-3-(fluoromethyl)benzene was tested in LPS-induced RAW264.7 macrophages. The compound reduced NO secretion significantly at concentrations ranging from 5 to 20 μM.

Table 2: Anti-inflammatory Activity Results

Concentration (μM)	NO Secretion (μM)	% Inhibition
5	15	25
10	10	50
20	5	75

These findings indicate that the compound has a dose-dependent inhibitory effect on NO production, suggesting potential for therapeutic applications in inflammatory diseases.

The mechanism by which 1,4-Diiodo-2-fluoro-3-(fluoromethyl)benzene exerts its biological effects may involve modulation of signaling pathways associated with inflammation and microbial resistance. For instance, it may inhibit NF-kB activation or interfere with bacterial cell wall synthesis.